Cas no 6316-74-1 (2,2-bis(4-chlorophenyl)-N-methylacetamide)

2,2-bis(4-chlorophenyl)-N-methylacetamide structure
6316-74-1 structure
Product Name:2,2-bis(4-chlorophenyl)-N-methylacetamide
CAS No:6316-74-1
MF:C15H13Cl2NO
MW:294.175822019577
CID:958991
PubChem ID:229094
Update Time:2025-04-19

2,2-bis(4-chlorophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2,2-bis(4-chlorophenyl)-N-methylacetamide
    • DTXSID80979144
    • 6316-74-1
    • NSC-22503
    • NSC22503
    • 2,2-Bis(4-chlorophenyl)-N-methylethanimidic acid
    • SCHEMBL1978851
    • Inchi: 1S/C15H13Cl2NO/c1-18-15(19)14(10-2-6-12(16)7-3-10)11-4-8-13(17)9-5-11/h2-9,14H,1H3,(H,18,19)
    • InChI Key: AXQWLYVOVYXKFB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(NC)=O)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 293.03759
  • Monoisotopic Mass: 293.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.265
  • Boiling Point: 486.7°C at 760 mmHg
  • Flash Point: 248.1°C
  • Refractive Index: 1.588
  • PSA: 29.1
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